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Compound of Interest

Compound Name: 3-Phenoxytoluene

Cat. No.: B042325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 3-
Phenoxytoluene (CAS No: 3586-14-9). The information is compiled from various safety data

sheets (SDS) and chemical databases to ensure a thorough understanding of the substance's

properties and associated hazards. Adherence to these guidelines is crucial for maintaining a

safe laboratory environment.

Chemical and Physical Properties
3-Phenoxytoluene, also known as Phenyl m-tolyl ether or 1-methyl-3-phenoxybenzene, is a

liquid organic compound.[1][2][3] Its key physical and chemical properties are summarized

below.
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Property Value Source(s)

Molecular Formula C₁₃H₁₂O [1][4][5]

Molecular Weight 184.23 g/mol [1][3][4]

Appearance
Clear, colorless to pale yellow

liquid
[6][7][8]

Boiling Point 271-273 °C [3][6][9]

Density 1.051 g/mL at 25 °C [3][6][9]

Flash Point
> 112 °C (> 233.6 °F) / 130 °C

(266 °F)
[2][3]

Refractive Index n20/D 1.573 [3][9]

Assay ≥98.0% (GC) [3][6]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS), 3-Phenoxytoluene is classified as

hazardous to the aquatic environment.[1][3] While one source indicates it is not considered

hazardous by the 2012 OSHA Hazard Communication Standard, other sources assign specific

GHS classifications.[1][2]
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Classification
System

Code Description Source(s)

GHS Hazard

Statement
H411

Toxic to aquatic life

with long lasting

effects

[1][3][8]

GHS Pictogram GHS09 Environment [3]

GHS Precautionary

Statements
P273

Avoid release to the

environment
[1][3][8]

P391 Collect spillage [1][3][8]

P501

Dispose of

contents/container to

an approved waste

disposal plant

[1][3]

Hazard Class Aquatic Chronic 2

Hazardous to the

aquatic environment,

long-term hazard

[1][3]

WGK (Germany) WGK 2 Water hazard class 2 [3]

Handling and Storage
Proper handling and storage procedures are essential to minimize risk and exposure.

Handling:

Avoid contact with skin and eyes.[2][4]

Do not breathe mists or vapors.[2]

Use only in a well-ventilated area or under a fume hood.[4]

Wash hands thoroughly after handling.[4]

Take precautionary measures against static discharge.
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Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

Keep away from heat, sparks, and open flames.[10]

Incompatible with strong oxidizing agents.[2]

Recommended storage temperature is below 15°C in a cool, dark place.[8]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 3-
Phenoxytoluene to prevent exposure.

Click to download full resolution via product page

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved standards.[4]

Skin Protection: Handle with chemical-resistant gloves. Gloves must be inspected before

use. Wear appropriate protective clothing to prevent skin exposure.[2][4]

Respiratory Protection: Ensure adequate ventilation. If dust or aerosols are formed, use a

P95 (US) or P1 (EU EN 143) particle respirator. For higher-level protection, use type

OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[4]

Hygiene Measures: Practice good industrial hygiene. Wash hands before breaks and at the

end of the workday.[4]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. Always show the safety

data sheet to the attending physician.[4]
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If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and consult a physician.[2][4][11]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Consult a physician if irritation persists.[2][4][11]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding

the eyelids open. Consult a physician.[2][4][12]

If Swallowed: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and consult a physician.[2][4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][4]

Special Hazards: In case of fire, hazardous combustion products such as carbon monoxide

and carbon dioxide may be formed.[2]

Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[4] Water spray can be used to cool closed containers.

Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Click to download full resolution via product page

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and

evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas.[4]
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Environmental Precautions: Prevent the product from entering drains, as it is toxic to aquatic

life.[1][4]

Methods for Cleaning Up: Soak up the spill with an inert absorbent material such as sand,

silica gel, or universal binder.[2] Collect the material and place it in suitable, closed

containers for disposal.[2][4]

Disposal Considerations
Dispose of 3-Phenoxytoluene and its container in accordance with local, state, and federal

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

Contaminated packaging should be disposed of as an unused product.[4]

Toxicological and Ecological Information
Toxicological Information: To date, the chemical, physical, and toxicological properties have

not been thoroughly investigated.[4] No data is available for acute toxicity, skin

corrosion/irritation, or serious eye damage.[4] It may cause respiratory irritation upon

inhalation.[4]

Ecological Information: The substance is classified as toxic to aquatic life with long-lasting

effects.[1][8] Avoid release into the environment.[1][8]

Regulatory and Transport Information
Regulation Information Source(s)

Storage Class 10 - Combustible liquids [3][6]

UN Number UN3082 [8][13]

Transport Hazard Class 9 [8][13]

Packing Group III [8][13]

TSCA Status Active [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Phenoxytoluene | C13H12O | CID 19165 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. 3-Phenoxytoluene = 98.0 GC 3586-14-9 [sigmaaldrich.com]

4. capotchem.cn [capotchem.cn]

5. scbt.com [scbt.com]

6. Manufacturers of 3-Phenoxytoluene, 98%, CAS 3586-14-9, P 2810, along with worldwide
shipping | Otto Chemie Pvt Ltd - IN [ottokemi.com]

7. 3-Phenoxytoluene, 97% 100 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

8. 3-Phenoxytoluene | 3586-14-9 | TCI AMERICA [tcichemicals.com]

9. 3-PHENOXYTOLUENE | 3586-14-9 [chemicalbook.com]

10. resources.finalsite.net [resources.finalsite.net]

11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

12. ehs.princeton.edu [ehs.princeton.edu]

13. 3-Phenoxytoluene | 3586-14-9 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 3-
Phenoxytoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042325#3-phenoxytoluene-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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